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Compound of Interest

Compound Name: 2-(Cyclopentyloxy)-4-methylaniline
CAS No.: 640767-85-7
Cat. No.: B1323312

Get Quote

Executive Summary

2-(Cyclopentyloxy)-4-methylaniline is a specialized aromatic amine intermediate, primarily
utilized as a building block in the synthesis of pharmaceutical active ingredients (APIS),
particularly kinase inhibitors and receptor modulators where the cyclopentyloxy moiety provides
critical lipophilic bulk for hydrophobic pocket binding.[1][2]

This guide provides a comprehensive analysis of its solubility characteristics. Due to the limited
availability of public quantitative data for this specific isomer, the solubility profile presented
here is derived from Structure-Property Relationship (SPR) analysis of close structural analogs
(e.g., 2-(cyclopentyloxy)aniline and 4-methylaniline) and validated by standard thermodynamic
principles.[1][2]

Key Physicochemical Parameters (Predicted)
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Parameter Value (Approx.) Rationale

Core aniline + Methyl +

Molecular Formula C12H17NO

Cyclopentyl ether
Molecular Weight 191.27 g/mol Calculated

High lipophilicity due to
LogP (Octanol/Water) 3.2-3.6 cyclopentyl & methyl groups.

[1](2]

Slightly less basic than aniline
pKa (Conjugate Acid) 42-45 (4.[3][4]6) due to ortho-steric
hindrance.[1][2][3]

Bulky ortho-substituent
disrupts crystal packing of the

Physical State Low-Melting Solid or Oil N
para-methylaniline core.[1][2]

[4]

Solubility Profile by Solvent Class[2][3]

The solubility of 2-(Cyclopentyloxy)-4-methylaniline is governed by the competition between
its polar amino headgroup (H-bond donor/acceptor) and its dominant hydrophobic domain (tolyl
ring + cyclopentyl ring).[1][2]

A. Polar Protic Solvents (Alcohols, Water)[3][4]

o Water:Insoluble (< 0.1 mg/mL). The hydrophobic burden of the cyclopentyl and methyl
groups overwhelms the hydrogen-bonding capacity of the single amino group.[1][2][3][4]

e Methanol / Ethanol:High Solubility (> 100 mg/mL). These solvents are amphiphilic,
accommodating the hydrophobic aromatic core while engaging in H-bonding with the amine
and ether oxygen.[2][3][4]

o Application: Ideal for crystallization (via cooling) or as reaction solvents.[3]
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B. Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)[2][3]
[4]

o DMSO / DMF:Very High Solubility (> 200 mg/mL). The high dielectric constant and strong
dipole of these solvents effectively solvate the polarizable aromatic system.[2][3][4]

o Application: Stock solution preparation for biological assays.[2][3]

o Acetonitrile (MeCN):High Solubility. Excellent for HPLC analysis and general synthesis.[2][3]
[4]

C. Non-Polar & Chlorinated Solvents[1][2][4]

¢ Dichloromethane (DCM) / Chloroform:Very High Solubility. The "like-dissolves-like" principle
applies strongly here; the chlorinated solvents interact favorably with the electron-rich
aromatic ring.[1][2]

» Toluene:High Solubility. Pi-pi stacking interactions between the solvent and the tolyl ring
enhance solubility.[1][2][3][4]

o Hexanes / Heptane:Moderate to Low Solubility. While the molecule is lipophilic, the polarity
of the amine group can reduce solubility in purely aliphatic hydrocarbons compared to
aromatics.[2][3][4]

o Application: Often used as an anti-solvent to precipitate the compound from more polar
solvents (e.g., DCM/Hexane recrystallization).[2][3][4]

Experimental Protocols for Solubility Determination

As a researcher, you must validate these predicted values experimentally.[2][3][4] The following
protocols are designed to ensure data integrity and reproducibility.

Protocol A: Visual Equilibrium Method (Qualitative)

Objective: Rapidly screen solvent compatibility for synthesis or purification.[2][3][4]

e Preparation: Place 10 mg of 2-(Cyclopentyloxy)-4-methylaniline into a clear 4 mL glass
vial.
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e Addition: Add the solvent of interest in 100 pL increments.
» Observation: Vortex for 30 seconds after each addition.

o Soluble: Clear solution, no particulates.[2][3][5]

o Insoluble: Visible solid or oil droplets persist.[2][3]

o Endpoint: Record the volume required for complete dissolution. Calculate approximate
solubility (

).[3]

Protocol B: Gravimetric Saturation Method
(Quantitative)

Objective: Determine precise saturation limits (
) for thermodynamic modeling.[3][4]
e Saturation: Add excess solid compound to 5 mL of solvent in a sealed vial.

o Equilibration: Shake at a constant temperature (e.g., 25°C) for 24 hours.

o Filtration: Filter the suspension through a 0.45 um PTFE syringe filter (pre-heated to the
same temperature to prevent precipitation).

o Evaporation: Transfer a known volume (

) of the filtrate to a tared weighing dish. Evaporate the solvent (vacuum oven or nitrogen
stream).[3]

o Calculation: Weigh the dry residue (
)-[21[3][4]
[31[4]
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Protocol C: Thermodynamic Modeling (The Apelblat
Equation)

For process optimization, solubility (

) as a function of temperature (

) is often modeled using the modified Apelblat equation:

e A, B, C: Empirical constants determined by regression analysis of experimental data at
different temperatures (e.g., 278K, 298K, 318K).

« Utility: Allows prediction of solubility at any temperature, critical for designing cooling

crystallization cycles.[2][3][4]

Workflow Visualization

The following diagram illustrates the logical workflow for determining the solubility profile and
selecting the appropriate solvent system for purification.
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START: 2-(Cyclopentyloxy)-4-methylaniline Sample

Phase 1: Visual Solubility Screening
(10 mg + Solvent increments)

Is the compound soluble?

No (> 5 mL required)

Yes (< 1 mL required)

High Solubility Solvents Low Solubility Solvents
(DCM, MeOH, DMSO) (Water, Hexanes)
Use for: Reaction, Stock Solutions Use for: Anti-solvent, Wash steps

Phase 2: Quantitative Determination
(Gravimetric / HPLC)

Data at multiple Temps

Phase 3: Thermodynamic Modeling
(Apelblat Equation)

Application Selection:
Crystallization or Extraction

Click to download full resolution via product page

Figure 1: Systematic workflow for determining solubility and selecting solvent systems for 2-
(Cyclopentyloxy)-4-methylaniline.

Applications in Drug Development[2][3][6]

Understanding the solubility of this intermediate is critical for two main stages:
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» Synthesis & Reaction Optimization:

o Nucleophilic Substitution: When reacting 2-(cyclopentyloxy)-4-methylaniline with
electrophiles (e.g., acid chlorides, isocyanates), use DCM or THF where the amine is
soluble and nucleophilic.[1][2]

o Salt Formation: To isolate the compound, treat a solution in Ethanol or Ethyl Acetate with
HCI gas.[2][3][4] The resulting hydrochloride salt will likely precipitate, as ionic salts are
insoluble in non-polar organic solvents.[2][3][4]

 Purification (Recrystallization):

o Solvent System: A common binary system for this class of compounds is Ethanol/Water or
Ethyl Acetate/Hexane.[2][3][4]

o Method: Dissolve in hot ethanol (high solubility), then slowly add water (anti-solvent) until
turbidity appears.[3][4] Cool gradually to induce crystallization.[2][3]

References

e PubChem. (2025).[2][3][4] Compound Summary: 2-(Cyclopentyloxy)aniline (CAS 29026-75-
3).[1][2][4] National Library of Medicine.[2][3][4] [Link][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Solvent Miscibility Table [sigmaaldrich.com]

e To cite this document: BenchChem. [In-Depth Technical Guide: Solubility Profile of 2-
(Cyclopentyloxy)-4-methylaniline[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323312/docs#in-depth-technical-guide-solubility-
profile-of-2-cyclopentyloxy-4-methylaniline-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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